Ethyl 6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Ethyl 6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
339580-83-5
VCID:
VC0387919
InChI:
InChI=1S/C22H18F3N5O2/c1-2-32-20(31)30-8-7-13-15(9-26)19(29)21(11-27,12-28)18(16(13)10-30)14-5-3-4-6-17(14)22(23,24)25/h3-7,16,18H,2,8,10,29H2,1H3
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3C(F)(F)F
Molecular Formula:
C22H18F3N5O2
Molecular Weight:
441.4g/mol
Ethyl 6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 339580-83-5
Main Products
VCID: VC0387919
Molecular Formula: C22H18F3N5O2
Molecular Weight: 441.4g/mol
![Ethyl 6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 339580-83-5](/images/no_structure.jpg)
| CAS No. | 339580-83-5 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C22H18F3N5O2 |
| Molecular Weight | 441.4g/mol |
| IUPAC Name | ethyl 6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C22H18F3N5O2/c1-2-32-20(31)30-8-7-13-15(9-26)19(29)21(11-27,12-28)18(16(13)10-30)14-5-3-4-6-17(14)22(23,24)25/h3-7,16,18H,2,8,10,29H2,1H3 |
| Standard InChIKey | LPWXPHITUAWWJQ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3C(F)(F)F |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3C(F)(F)F |
| PubChem Compound | 3156344 |
| Last Modified | Nov 11 2021 |
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